Cas no 2172579-53-0 (1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172579-53-0
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5568646
• PubChem ID: 165593608
• Update Time: 2025-10-18

1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(hydroxymethyl)cyclopropyl]methyl}-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
• 2172579-53-0
• EN300-1592744
• 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C11H17N3O3/c1-2-3-8-9(10(16)17)12-13-14(8)6-11(7-15)4-5-11/h15H,2-7H2,1H3,(H,16,17)
• InChI Key： NCXDRLVAPLETAI-UHFFFAOYSA-N
• SMILES： OCC1(CN2C(=C(C(=O)O)N=N2)CCC)CC1

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.2Ų

Additional information on 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172579-53-0)

The compound 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2172579-53-0, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its distinctive cyclopropylmethyl and triazole-carboxylic acid moieties make it a promising candidate for various applications, particularly in the development of novel therapeutics. Researchers are increasingly focusing on this compound due to its potential to address unmet medical needs, such as inflammation and metabolic disorders, which are currently trending topics in biomedical research.

One of the key features of 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carboxylic acid is its hydroxymethyl group, which enhances its solubility and bioavailability. This attribute is particularly relevant in the context of modern drug design, where improving pharmacokinetic properties is a major challenge. The compound's propyl side chain further contributes to its lipophilicity, making it a versatile intermediate for synthesizing more complex molecules. Given the growing demand for bioactive small molecules, this compound is poised to play a pivotal role in advancing pharmaceutical research.

In recent years, the scientific community has shown a heightened interest in triazole derivatives, owing to their broad-spectrum biological activities. The 1,2,3-triazole core in this compound is known for its stability and ability to participate in hydrogen bonding, which is crucial for target binding. This has led to its exploration in areas such as enzyme inhibition and receptor modulation, topics frequently searched by researchers and professionals in the field. Additionally, the cyclopropylmethyl group introduces steric constraints that can fine-tune the compound's interaction with biological targets, a feature often discussed in structure-activity relationship (SAR) studies.

The synthesis of 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carboxylic acid involves sophisticated organic chemistry techniques, including click chemistry, which is a hot topic in synthetic methodologies. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility aligns with the current trend of fragment-based drug design, where small, modifiable fragments are used to build larger, more potent molecules. As such, this compound is a valuable asset in the toolkit of medicinal chemists.

From an industrial perspective, the demand for high-purity intermediates like 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carboxylic acid is on the rise, driven by the need for reliable and scalable synthetic routes. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug discovery programs. Its CAS number 2172579-53-0 serves as a unique identifier, ensuring precise communication among researchers and suppliers. This is particularly important in the era of digital chemistry databases, where accurate data retrieval is essential.

In conclusion, 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-propyl-1H-1,2,3-triazole-4-carboxylic acid represents a fascinating example of modern chemical innovation. Its unique structure, combined with its potential applications in drug discovery, makes it a subject of ongoing research and development. As the scientific community continues to explore its properties and derivatives, this compound is likely to remain a focal point in discussions about next-generation therapeutics and chemical biology. For those interested in cutting-edge chemistry, this molecule offers a wealth of opportunities for exploration and advancement.